Cas no 154016-97-4 (Thiocyanic acid, 2-(4-methoxyphenyl)-1-methyl-2-oxoethyl ester)

• Product Name: Thiocyanic acid, 2-(4-methoxyphenyl)-1-methyl-2-oxoethyl ester
• CAS No: 154016-97-4
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 1328641
• Update Time: 2024-08-18

Thiocyanic acid, 2-(4-methoxyphenyl)-1-methyl-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 2-(4-methoxyphenyl)-1-methyl-2-oxoethyl ester

• Inchi： 1S/C11H11NO2S/c1-8(15-7-12)11(13)9-3-5-10(14-2)6-4-9/h3-6,8H,1-2H3
• InChI Key： JQWCOOHDOSDXIP-UHFFFAOYSA-N
• SMILES： S(C(C)C(C1=CC=C(OC)C=C1)=O)C#N

Computed Properties

• Exact Mass: 221.05113

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 396.5±22.0 °C(Predicted)
• PSA: 50.09